Cas no 72093-21-1 (Mastoparan)

• Product Name: Mastoparan
• CAS No: 72093-21-1
• MF: C₇₀H₁₃₁N₁₉O₁₅
• MW: 1478.90745663643
• MDL: MFCD00076865
• CID: 564459
• PubChem ID: 6324633
• Update Time: 2025-06-15

Mastoparan Chemical and Physical Properties

Names and Identifiers

• Mast cell degranulatingpeptide (Vespula lewisii)
• ILE-ASN-LEU-LYS-ALA-LEU-ALA-ALA-LEU-ALA-LYS-LYS-ILE-LEU-NH2
• Mastoparan
• H-ILE-ASN-LEU-LYS-ALA-LEU-ALA-ALA-LEU-ALA-LYS-LYS-ILE-LEU-NH2
• Ile-Asn-Leu-Lys-Ala-Leu-Ala-Ala-Leu-Ala-Lys-Lys-Ile-Leu
• INLKALAALAKKIL
• INLKALAALAKKIL-NH2
• MASTOPARAN 4ACOH 6H2O
• MASTOPARAN VESPULA LEWISII
• PE PTIDE FROM WASP VEN
• CHEBI:78496
• Mastoparan (trifluoroacetate salt)
• AKOS024456455
• Mastoparan, Vespula lewisii
• MFCD00076865
• Q27147837
• NSC351907
• Ile-Asn-Leu-Lys-Ala-Leu-Ala-Ala-Leu-Ala-Lys-Lys-Ile-LeuNH2
• NCGC00163465-01
• 72093-21-1
• NSC351907, 72093-21-1, CHEMBL1964493, NSC-351907, NCGC00163465-01
• CHEMBL1964493
• CHEMBL2370408
• L-isoleucyl-L-asparaginyl-L-leucyl-L-lysyl-L-alanyl-L-leucyl-L-alanyl-L-alanyl-L-leucyl-L-alanyl-L-lysyl-L-lysyl-L-isoleucyl-L-leucinamide
• Mast cell degranulatingpeptide(vespula lewisii)
• Mastoparan, Vespula lewisii, >=97% (HPLC), powder
• Mastoparan-L
• NSC-351907
• DA-65264
• MASXKPLGZRMBJF-MVSGICTGSA-N
• Mastoparan trifluoroacetate salt

• MDL： MFCD00076865
• Inchi： 1S/C70H131N19O15/c1-17-40(11)55(75)69(103)88-53(35-54(74)90)68(102)87-52(34-39(9)10)67(101)83-46(25-19-22-28-71)62(96)78-45(16)61(95)86-50(32-37(5)6)65(99)79-42(13)58(92)77-43(14)60(94)85-51(33-38(7)8)66(100)80-44(15)59(93)81-47(26-20-23-29-72)63(97)82-48(27-21-24-30-73)64(98)89-56(41(12)18-2)70(104)84-49(57(76)91)31-36(3)4/h36-53,55-56H,17-35,71-73,75H2,1-16H3,(H2,74,90)(H2,76,91)(H,77,92)(H,78,96)(H,79,99)(H,80,100)(H,81,93)(H,82,97)(H,83,101)(H,84,104)(H,85,94)(H,86,95)(H,87,102)(H,88,103)(H,89,98)/t40-,41-,42-,43-,44-,45-,46-,47-,48-,49-,50-,51-,52-,53-,55-,56-/m0/s1
• InChI Key： MASXKPLGZRMBJF-MVSGICTGSA-N
• SMILES： O=C([C@H]([C@@H](C)CC)NC([C@H](CCCCN)NC([C@H](CCCCN)NC([C@H](C)NC([C@H](CC(C)C)NC([C@H](C)NC([C@H](C)NC([C@H](CC(C)C)NC([C@H](C)NC([C@H](CCCCN)NC([C@H](CC(C)C)NC([C@H](CC(N)=O)NC([C@H]([C@@H](C)CC)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)N[C@H](C(N)=O)CC(C)C

Computed Properties

• Exact Mass: 1478.01000
• Monoisotopic Mass: 1478.00720455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 19
• Hydrogen Bond Acceptor Count: 34
• Heavy Atom Count: 104
• Rotatable Bond Count: 66
• Complexity: 2790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 1001
• XLogP3: 1
• Topological Polar Surface Area: 569Ų

Experimental Properties

• Color/Form: White powder
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 1348.2±75.0 °C at 760 mmHg
• Flash Point: 769.1±37.1 °C
• Solubility: H2O: 1 mg/mL, clear, colorless
• PSA: 568.56000
• LogP: 7.00350
• Solubility: Not determined
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Mastoparan Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：10
• Storage Condition：Powder -80°C 2 years   -20°C 1 year In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on Mastoparan

Introduction to Mastoparan (CAS No: 72093-21-1) in Modern Chemical and Biomedical Research

Mastoparan, chemically identified by the CAS No 72093-21-1, is a synthetic peptide derivative that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, also known as mastoparan analogs, belongs to a class of synthetic peptides that mimic the structure and function of natural peptides. The unique properties of Mastoparan make it a valuable tool in various biomedical applications, including drug delivery systems, receptor activation, and molecular imaging.

The chemical structure of Mastoparan (CAS No: 72093-21-1) consists of a 14-amino acid sequence that closely resembles the N-terminal segment of bradykinin, a potent peptide involved in various physiological processes. This structural similarity allows Mastoparan to interact with a wide range of G protein-coupled receptors (GPCRs), particularly the bradykinin B2 receptor (B2R). The ability to modulate receptor activity makes Mastoparan a promising candidate for developing novel therapeutic agents.

In recent years, Mastoparan has been extensively studied for its potential in drug delivery systems. The compound's ability to enhance membrane permeability has been exploited to facilitate the intracellular delivery of therapeutic molecules. Research has demonstrated that Mastoparan can form pores in cell membranes, allowing for the efficient entry of drugs into target cells. This property has significant implications for the development of targeted therapies, particularly in oncology and infectious diseases.

Moreover, Mastoparan has shown promise in the field of molecular imaging. By binding to specific receptors on cell surfaces, Mastoparan can be used as a contrast agent in imaging techniques such as positron emission tomography (PET) and magnetic resonance imaging (MRI). This application is particularly useful for visualizing tumor cells and monitoring disease progression. Recent studies have highlighted the potential of Mastoparan as a non-invasive tool for early detection and staging of various cancers.

The therapeutic potential of Mastoparan extends beyond drug delivery and imaging. The compound has been investigated for its role in modulating inflammatory responses and pain perception. Studies have shown that Mastoparan can inhibit the release of pro-inflammatory cytokines, making it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its ability to activate sensory neurons has been explored for pain management applications.

One of the most intriguing aspects of Mastoparan is its versatility in interacting with different biological targets. The compound's ability to bind to multiple GPCRs has opened up new avenues for drug discovery. Researchers are leveraging this property to develop dual-action or multi-target drugs that can address complex diseases more effectively. For instance, combining Mastoparan with other therapeutic agents has shown synergistic effects in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis and modification of Mastoparan (CAS No: 72093-21-1) have been refined over the years, leading to the development of numerous analogs with enhanced properties. These modifications include changes in amino acid sequences, introduction of fluorescent tags, and conjugation with other biomolecules. Such advancements have expanded the utility of Mastoparan in research and clinical applications. For example, fluorescently labeled Mastoparan analogs have been used to track cellular processes in real-time, providing valuable insights into mechanisms such as cell signaling and migration.

Recent breakthroughs in nanotechnology have further enhanced the potential of Mastoparan. By incorporating Mastoparan into nanoparticles, researchers have developed innovative drug delivery systems that can target specific tissues or organs with high precision. These nano-based formulations have shown improved bioavailability and reduced side effects compared to conventional therapies. The combination of Mastoparan with nanotechnology represents a cutting-edge approach to personalized medicine.

The future prospects of Mastoparan are vast and exciting. Ongoing research aims to uncover new applications and optimize existing ones. For instance, studies are exploring the use of Mastoparan in regenerative medicine to promote tissue repair and regeneration. Additionally, its potential role in gene therapy is being investigated due to its ability to deliver genetic material into cells efficiently.

In conclusion, Mastoparan (CAS No: 72093-21-1) stands as a remarkable compound with diverse applications in chemical biology and biomedical research. Its unique properties make it an indispensable tool for drug delivery, molecular imaging, inflammation modulation, and pain management. As research continues to uncover new possibilities, Mastoparan will undoubtedly play a pivotal role in advancing therapeutic strategies for various diseases.